Cas no 188861-58-7 (Ethyl isoquinoline-6-carboxylate)

Ethyl isoquinoline-6-carboxylate is a versatile organic compound primarily used as an intermediate in pharmaceutical and fine chemical synthesis. Its isoquinoline core structure makes it valuable for constructing biologically active molecules, particularly in medicinal chemistry research. The ethyl ester group enhances solubility and reactivity, facilitating further derivatization. This compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its well-defined structure and purity make it suitable for applications in drug discovery, where precise molecular scaffolds are required. The product is typically supplied with high chemical purity, ensuring consistent performance in synthetic workflows.
Ethyl isoquinoline-6-carboxylate structure
188861-58-7 structure
Product Name:Ethyl isoquinoline-6-carboxylate
CAS No:188861-58-7
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD18416669
CID:1057315
Update Time:2025-06-06

Ethyl isoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl isoquinoline-6-carboxylate
    • Ethyl 6-Isoquinolinecarboxylate
    • N'-(6-chloropyridazin-3-yl)-N,N-dimethylmethanimidamide
    • 6-Isoquinolinecarboxylic acid, ethyl ester
    • 6810AJ
    • SY022492
    • AM803426
    • AX8220781
    • MDL: MFCD18416669
    • Inchi: 1S/C12H11NO2/c1-2-15-12(14)10-3-4-11-8-13-6-5-9(11)7-10/h3-8H,2H2,1H3
    • InChI Key: XZSXCFWWZHTJMU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC2C=NC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 184.05200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • XLogP3: 2.5
  • Topological Polar Surface Area: 39.2

Experimental Properties

  • PSA: 41.38000
  • LogP: 1.35140

Ethyl isoquinoline-6-carboxylate Security Information

Ethyl isoquinoline-6-carboxylate Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl isoquinoline-6-carboxylate Pricemore >>

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